Cas no 457899-32-0 (Methanol, 2H-indol-2-ylidene-, (1Z)- (9CI))
457899-32-0 structure
Product Name:Methanol, 2H-indol-2-ylidene-, (1Z)- (9CI)
Methanol, 2H-indol-2-ylidene-, (1Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Methanol, 2H-indol-2-ylidene-, (1Z)- (9CI)
- A16023
- 457899-31-9
- 19005-93-7
- 1H-indole-2-carbaldehyd
- Indolaldehyd
- R5N9CD7DLM
- NSC-71792
- AKOS000302910
- 2-indolealdehyde
- SY042244
- CHEMBL223708
- SCHEMBL98455
- DTXSID50172468
- CS-W016366
- AN-970/40920420
- MFCD03001425
- AC-4322
- UNII-R5N9CD7DLM
- I0852
- EN300-118077
- W-206402
- indol-2-carbaldehyde
- AM803433
- BDBM50037781
- Indole-2-carboxaldehyde
- NSC71792
- Indole-2-carboxaldehyde, 97%
- AB12824
- Indole 2-carboxaldehyde
- Z1203160203
- 2-formyl indole
- HY-W015650
- indole aldehyde
- SCHEMBL9936320
- indole-2-carbaldehyde
- (Z)-(2H-Indol-2-ylidene)methanol
- NSC 71792
- 1H-Indole-2-carbaldehyde #
- 1H-Indole-2-carbaldehyde
- formyl indole
- 2-FORMYLINDOLE
- 2-Hydroxymethylenindol
- CF-0774
- DB-022362
- (E)-(2H-Indol-2-ylidene)methanol
- NCIOpen2_000583
- 457899-32-0
- 1H-Indole-2-carboxaldehyde
-
- Inchi: 1S/C9H7NO/c11-6-8-5-7-3-1-2-4-9(7)10-8/h1-6,10H
- InChI Key: SBNOTUDDIXOFSN-UHFFFAOYSA-N
- SMILES: O=CC1=CC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 145.053
- Monoisotopic Mass: 145.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.9Ų
Methanol, 2H-indol-2-ylidene-, (1Z)- (9CI) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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